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Compound of Interest

Compound Name: Cyclodecanone

Cat. No.: B073913 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties

of cyclodecanone (C₁₀H₁₈O). The information is compiled from critically evaluated data and

established experimental methodologies, offering a valuable resource for professionals in

research, development, and pharmaceutical sciences.

Quantitative Thermodynamic Data
The following tables summarize the key thermodynamic properties of cyclodecanone. These

values are essential for understanding the compound's behavior in various chemical and

physical processes, including reaction kinetics, phase transitions, and formulation

development.

Table 1: Enthalpic and Entropic Properties of Cyclodecanone
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Property Symbol Value Units Phase Reference

Standard

Molar

Enthalpy of

Formation

ΔfH° -363.4 ± 1.8 kJ/mol Liquid [1][2]

Standard

Molar

Enthalpy of

Combustion

ΔcH° -6144.3 ± 1.7 kJ/mol Liquid [1][2]

Standard

Molar

Enthalpy of

Vaporization

ΔvapH° 58.37 ± 0.63 kJ/mol - [2]

Molar

Enthalpy of

Fusion

ΔfusH Not Available kJ/mol
Solid to

Liquid

Ideal Gas

Heat

Capacity

Cp,gas See Cheméo J/mol·K Gas [3]

Standard

Gibbs Free

Energy of

Formation

ΔfG° See Cheméo kJ/mol - [3]

Entropy S
See

NIST/TRC
J/mol·K

Ideal Gas &

Liquid
[4]

Table 2: Physical and Phase Transition Properties of Cyclodecanone
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Property Symbol Value Units Conditions Reference

Melting Point Tfus 296.0 K - [2]

Boiling Point Tboil 509.2 K 1 atm [2]

Boiling Point

(Reduced

Pressure)

Tboilr 379.7 K 1.60 kPa [5]

Vapor

Pressure
P

See

NIST/TRC
kPa Function of T [4]

Density ρ
See

NIST/TRC
g/mL Function of T [4]

Experimental Protocols
Detailed methodologies for determining the key thermodynamic properties of cyclodecanone
are outlined below. These protocols are based on established experimental techniques for

organic compounds.

Determination of Heat Capacity and Enthalpy of Fusion
by Differential Scanning Calorimetry (DSC)
Objective: To measure the heat capacity of solid and liquid cyclodecanone and its enthalpy of

fusion.

Methodology:

Sample Preparation: A sample of high-purity cyclodecanone (typically 5-10 mg) is

accurately weighed into an aluminum DSC pan. The pan is hermetically sealed. An empty,

sealed aluminum pan is used as a reference.

Instrument Setup: A differential scanning calorimeter is calibrated for temperature and

enthalpy using high-purity standards (e.g., indium).

Experimental Run:
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The sample and reference pans are placed in the DSC cell.

The temperature is initially held at a temperature below the expected melting point (e.g.,

273 K) to establish a stable baseline.

The sample is then heated at a constant rate (e.g., 10 K/min) through its melting point to a

temperature above the melting point (e.g., 323 K).

The differential heat flow to the sample and reference is recorded as a function of

temperature.

Data Analysis:

The heat capacity is determined from the heat flow signal in the regions before and after

the melting transition.

The enthalpy of fusion is calculated by integrating the area of the melting peak.

Determination of Vapor Pressure by the Knudsen
Effusion Method
Objective: To determine the vapor pressure of solid cyclodecanone at various temperatures.

Methodology:

Sample Preparation: A small amount of solid cyclodecanone is placed in a Knudsen

effusion cell, which is a small container with a precisely machined small orifice of known

area. The cell is weighed accurately.

Instrument Setup: The Knudsen cell is placed in a thermostatted-vacuum chamber. The

mass loss is monitored in real-time using a high-precision microbalance.

Experimental Run:

The chamber is evacuated to a high vacuum.

The Knudsen cell is heated to and maintained at a series of constant temperatures.
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At each temperature, the rate of mass loss due to the effusion of vapor through the orifice

is measured.

Data Analysis:

The vapor pressure (P) at each temperature (T) is calculated using the Knudsen equation:

P = ( dm/dt ) * (1/A) * sqrt(2πRT/M) where dm/dt is the rate of mass loss, A is the orifice

area, R is the ideal gas constant, and M is the molar mass of cyclodecanone.

The enthalpy of sublimation can be determined from the slope of a plot of ln(P) versus 1/T

(the Clausius-Clapeyron equation).

Determination of Enthalpy of Vaporization by the
Transpiration Method
Objective: To measure the enthalpy of vaporization of liquid cyclodecanone.

Methodology:

Sample Preparation: A sample of cyclodecanone is placed in a saturator tube, which is

packed with an inert material (e.g., glass beads) to increase the surface area for

vaporization.

Instrument Setup: The saturator is placed in a temperature-controlled furnace. A stream of an

inert carrier gas (e.g., nitrogen or argon) with a precisely controlled flow rate is passed

through the saturator.

Experimental Run:

The saturator is heated to a desired temperature.

The carrier gas is passed through the saturator at a known, constant flow rate. The gas

becomes saturated with the vapor of cyclodecanone.

The vapor-saturated gas stream is then passed through a cold trap to condense the

cyclodecanone.
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The amount of condensed cyclodecanone is determined gravimetrically or by a suitable

analytical technique (e.g., gas chromatography).

Data Analysis:

The partial pressure of cyclodecanone in the saturated gas stream is calculated from the

amount of condensed vapor and the total volume of the carrier gas passed through the

system.

By measuring the vapor pressure at different temperatures, the enthalpy of vaporization

can be determined using the Clausius-Clapeyron equation.

Visualizations
Experimental Workflow
The following diagram illustrates a general workflow for the experimental determination of the

thermodynamic properties of cyclodecanone.
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Click to download full resolution via product page

Caption: Experimental workflow for determining thermodynamic properties of cyclodecanone.

Interrelation of Thermodynamic Properties
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The following diagram illustrates the logical relationships between key thermodynamic

properties of cyclodecanone.

Enthalpy (Solid)

Enthalpy (Liquid)
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ΔvapH (Enthalpy of Vaporization)
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Click to download full resolution via product page

Caption: Relationship between key thermodynamic properties of cyclodecanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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